Cas no 106658-09-7 (Isopropyl-d7-amine)

• Product Name: Isopropyl-d7-amine
• CAS No: 106658-09-7
• MF: C₃H₉N
• MW: 66.1533925533295
• CID: 137925
• PubChem ID: 12203880
• Update Time: 2025-04-19

Isopropyl-d7-amine Chemical and Physical Properties

Names and Identifiers

• 2-Propan-1,1,1,2,3,3,3-d7-amine(9CI)
• ISO-PROPYL-D7-AMINE HCL
• 1,1,1,2,3,3,3-heptadeuteriopropan-2-amine
• Isopropyl-d7-amine
• Isopropyl-d7-amine Hydrochloride
• 2-Aminopropane-d7
• iso-Propyl-D7-amineCl
• ISO-PROPYL-D7-AMINE HYDROCHLORIDE
• Isopropyl-d7-amine, 98 atom % D, 98% (CP)
• 2-Propan-1,1,1,2,3,3,3-d7-amine,hydrochloride(9ci)
• D98367
• MFCD01073930
• DTXSID30480336
• 106658-09-7
• (?H?)propan-2-amine
• AKOS015910314
• 2-Propan-1,1,1,2,3,3,3-d7-amine; Isopropylamine-d7; iso-Propyl-d7-amine; 2-Propan-1,1,1,2,3,3,3-d7-amine (9CI)
• iso-Propyl-d7-amine

• Inchi： 1S/C3H9N/c1-3(2)4/h3H,4H2,1-2H3/i1D3,2D3,3D
• InChI Key： JJWLVOIRVHMVIS-YYWVXINBSA-N
• SMILES： NC([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 102.09400
• Monoisotopic Mass: 66.117436513g/mol
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 10.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.775 g/mL at 25 °C
• Melting Point: N/A
• Solubility: Chloroform, Methanol
• PSA: 26.02000
• LogP: 1.85580

Isopropyl-d7-amine Security Information

• Hazard Category Code： 12-36/37/38
• Safety Instruction： 16-26-29
• Hazardous Material Identification：
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines